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Compound of Interest

Compound Name: Josiphos SL-J418-2

Cat. No.: B12059103

Get Quote

Technical Guide: Solvias Josiphos SL-J418-2
Advanced Chiral Ligand for Asymmetric Hydrogenation[1]

Executive Summary: The Tuned Powerhouse
Solvias Josiphos SL-J418-2 represents a third-generation evolution of the privileged

ferrocenyl-diphosphine ligand class.[1] Unlike the parent Josiphos (SL-J001) which utilizes

phenyl and cyclohexyl groups, SL-J418-2 is engineered with electron-rich bis(4-methoxy-3,5-

dimethylphenyl) and sterically demanding di(3,5-xylyl) phosphine moieties.[1]

This precise electronic and steric tuning makes SL-J418-2 a critical tool for drug development

professionals facing "difficult" substrates—specifically sterically hindered imines,

tetrasubstituted alkenes, and functionalized ketones where standard ligands fail to induce high

enantioselectivity.[1]

Chemical Identity & Physical Properties
Systematic Name: (S)-1-[(R)-2-[Bis(4-methoxy-3,5-

dimethylphenyl)phosphino]ferrocenyl]ethyldi(3,5-xylyl)phosphine[1][2]
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Property Specification

Catalog Number SL-J418-2

CAS Number 849924-48-7

Molecular Formula C₄₆H₅₂FeO₂P₂

Molecular Weight 754.70 g/mol

Chirality (S)-CH(Me)- side chain / (R)-planar ferrocene

Appearance Orange to dark orange powder

Solubility
Soluble in THF, Toluene, DCM; Insoluble in

Alcohols/Water

Air Sensitivity
Sensitive (Oxidizes in solution); Store under

Argon/Nitrogen

Structural Mechanics: The "Piggyback" Effect
The efficacy of SL-J418-2 stems from the unique interplay between its chiral centers and its

substituents.[1] The ferrocene backbone provides a rigid scaffold, while the secondary

phosphine arm "piggybacks" on the primary phosphine, creating a highly asymmetric chiral

pocket.[1]

Mechanistic Logic[1]
Electronic Tuning: The 4-methoxy-3,5-dimethylphenyl groups on the ferrocene phosphorus

are strongly electron-donating.[1] This increases the electron density on the metal center

(Rh/Ir), facilitating oxidative addition steps in the catalytic cycle.[1]

Steric Bulk: The 3,5-xylyl groups on the side-chain phosphorus create a "wall" that restricts

substrate approach, forcing a specific quadrant alignment that dictates enantioselection.[1]
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Figure 1: Structural logic of SL-J418-2 showing how substituent tuning drives catalytic

performance.

Application Scope
SL-J418-2 is primarily deployed in Asymmetric Hydrogenation.[1]

A. Rhodium-Catalyzed Hydrogenation (C=C)[1][3]
Target: Dehydroamino acids, Itaconates, Enamides.[1]

Advantage: The electron-rich nature of SL-J418-2 stabilizes high-oxidation state

intermediates, often allowing for lower catalyst loadings (S/C > 1000).[1]

B. Iridium-Catalyzed Hydrogenation (C=N)[1]
Target: N-aryl imines (e.g., Metolachlor intermediates).[1]

Advantage: The ligand prevents catalyst deactivation by forming a robust chelate, essential

for the hydrogenation of hindered imines.[1]

Experimental Protocol: Asymmetric Hydrogenation
Context: This protocol describes the hydrogenation of a standard substrate (e.g., Methyl

acetamidoacrylate) using SL-J418-2 and a Rhodium precursor.[1]

Reagents
Ligand: Solvias Josiphos SL-J418-2 (1.1 eq relative to Metal).[1]
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Precursor: [Rh(COD)₂]BF₄ or [Rh(NBD)₂]BF₄.[1]

Solvent: Degassed Methanol or Toluene (Anhydrous).[1]

Gas: Hydrogen (H₂), 5–50 bar.[1]

Step-by-Step Methodology
Catalyst Preparation (In-Situ):

In a glovebox (N₂ atmosphere), weigh [Rh(COD)₂]BF₄ (0.01 mmol) and SL-J418-2 (0.011

mmol) into a glass vial.

Add 2 mL of degassed methanol.[1]

Stir for 15–30 minutes until a clear orange/red solution forms (Complexation complete).

Substrate Loading:

Dissolve the substrate (1.0 mmol, S/C = 100) in 3 mL of degassed methanol.

Transfer the substrate solution to the autoclave vessel.[1]

Add the catalyst solution via syringe/cannula.[1]

Hydrogenation:

Seal the autoclave and purge 3x with Nitrogen (5 bar) and 3x with Hydrogen (5 bar).

Pressurize to target pressure (e.g., 10 bar).[1]

Stir vigorously (1000 rpm) at Room Temperature (25°C).

Note: Reaction time varies (1–20 hours).[1] Monitor H₂ uptake if possible.

Work-up & Analysis:

Vent H₂ carefully.[1]
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Concentrate the solvent.[1]

Analyze conversion via ¹H-NMR and enantiomeric excess (ee) via Chiral HPLC/GC.
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Figure 2: Operational workflow for Rh-catalyzed asymmetric hydrogenation.
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Handling, Stability & Safety
Trustworthiness: The most common failure mode with Josiphos ligands is oxidation.[1] The

phosphine centers are electron-rich and will oxidize rapidly in air, destroying catalytic activity.[1]

Storage: Keep tightly sealed at 2–8°C. Long-term storage should be in a glovebox or under

Schlenk conditions.

Solution Stability: Solutions of SL-J418-2 in degassed solvents are stable for days if strictly

excluded from oxygen.[1]

Safety: Treat as a chemical irritant.[1] Wear standard PPE (gloves, goggles, lab coat).[1]

Consult the SDS before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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